Cas no 1027512-34-0 (1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one)

• Product Name: 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one
• CAS No: 1027512-34-0
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 2623389
• PubChem ID: 45787844
• Update Time: 2025-06-11

1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1027512-34-0
• 2-BROMO-6-(PYRROLIDINON-1-YL)PYRAZINE
• KWGNJYLBJIUVFJ-UHFFFAOYSA-N
• 1-(6-BROMOPYRAZIN-2-YL)PYRROLIDIN-2-ONE
• SCHEMBL12813794
• MB08571
• AKOS015939698
• 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one

• Inchi： 1S/C8H8BrN3O/c9-6-4-10-5-7(11-6)12-3-1-2-8(12)13/h4-5H,1-3H2
• InChI Key： KWGNJYLBJIUVFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=N1)N1C(CCC1)=O

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.07g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one

Comprehensive Overview of 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one (CAS No. 1027512-34-0)

1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one (CAS No. 1027512-34-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 6-Bromo-2-pyrrolidin-1-ylpyrazine, features a pyrazine ring substituted with a bromine atom and a pyrrolidin-2-one moiety. Its molecular formula is C₈H₈BrN₃O, and it exhibits a molecular weight of 242.07 g/mol. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The synthesis of 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one typically involves the bromination of pyrazine derivatives followed by coupling with pyrrolidin-2-one. This process is optimized for high yield and purity, making it a reliable intermediate for further chemical modifications. Recent studies highlight its role in the design of small-molecule therapeutics, particularly in targeting cancer and inflammatory diseases. Its bromine substituent offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one with minimal environmental impact. This aligns with the growing demand for eco-friendly synthesis techniques in the pharmaceutical industry. Additionally, its stability under various conditions makes it a versatile candidate for high-throughput screening and combinatorial chemistry applications.

From a commercial perspective, 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one is available through specialized chemical suppliers, often with >98% purity. Its pricing and availability are influenced by the demand for custom synthesis and bulk quantities. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity, ensuring compliance with industry standards.

Looking ahead, the compound's potential extends beyond pharmaceuticals. It is being investigated for applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its electron-rich pyrazine core makes it a promising candidate for optoelectronic devices, a field that is rapidly expanding due to advancements in renewable energy technologies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one is critical. Computational modeling and molecular docking studies are increasingly used to predict its interactions with biological targets, reducing the need for extensive experimental trials. This approach is part of the broader shift toward AI-driven drug discovery, a topic of high interest in both academic and industrial circles.

In summary, 1-(6-Bromopyrazin-2-YL)pyrrolidin-2-one (CAS No. 1027512-34-0) is a multifaceted compound with significant potential in multiple scientific domains. Its synthesis, applications, and future prospects make it a subject of ongoing research and innovation, particularly in the realms of medicinal chemistry and advanced materials.